Cas no 2229186-83-6 (2-(2,6-dichloro-5-fluoropyridin-3-yl)-2-methylpropanenitrile)

• Product Name: 2-(2,6-dichloro-5-fluoropyridin-3-yl)-2-methylpropanenitrile
• CAS No: 2229186-83-6
• MF: C₉H₇Cl₂FN₂
• MW: 233.06968331337
• CID: 5853334
• PubChem ID: 165716510
• Update Time: 2025-07-22

2-(2,6-dichloro-5-fluoropyridin-3-yl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dichloro-5-fluoropyridin-3-yl)-2-methylpropanenitrile
• 2229186-83-6
• EN300-1975788

• Inchi： 1S/C9H7Cl2FN2/c1-9(2,4-13)5-3-6(12)8(11)14-7(5)10/h3H,1-2H3
• InChI Key： VPQKBUDOXUMSDH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(N=1)Cl)F)C(C#N)(C)C

Computed Properties

• Exact Mass: 231.9970318g/mol
• Monoisotopic Mass: 231.9970318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 36.7Ų

Additional information on 2-(2,6-dichloro-5-fluoropyridin-3-yl)-2-methylpropanenitrile

Introduction to 2-(2,6-dichloro-5-fluoropyridin-3-yl)-2-methylpropanenitrile (CAS No. 2229186-83-6)

2-(2,6-dichloro-5-fluoropyridin-3-yl)-2-methylpropanenitrile, identified by the CAS number 2229186-83-6, is a significant compound in the realm of pharmaceutical and agrochemical research. This molecule, featuring a pyridine core with chloro and fluoro substituents, has garnered attention due to its versatile structural framework and potential applications in drug discovery. The presence of a nitrile group and a branched alkyl side chain enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's structure is characterized by a 2,6-dichloro-5-fluoropyridine moiety linked to a 2-methylpropanenitrile fragment. This arrangement imparts unique electronic and steric properties, which are crucial for its role in medicinal chemistry. The fluorine atom, in particular, is known for its ability to modulate metabolic stability and binding affinity, while the chlorine atoms contribute to lipophilicity and potential interactions with biological targets.

In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their wide range of biological activities. Studies have demonstrated that compounds containing the 2,6-dichloro-5-fluoropyridine scaffold exhibit promising properties in inhibiting various enzymes and receptors involved in disease pathways. For instance, research has shown that such derivatives can target kinases and other signaling molecules, making them relevant in oncology and inflammatory disorders.

The nitrile group in 2-(2,6-dichloro-5-fluoropyridin-3-yl)-2-methylpropanenitrile serves as a versatile handle for further functionalization. It can undergo hydrolysis to form carboxylic acids or reduction to yield amides, both of which are common pharmacological moieties. Additionally, the nitrile group can participate in cycloaddition reactions, allowing for the construction of complex heterocyclic structures. These features make the compound a valuable building block in the synthesis of novel therapeutic agents.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. The structural properties of CAS No. 2229186-83-6 have been modeled using molecular docking simulations to predict its interactions with biological targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes such as Janus kinases (JAKs) and tyrosine kinases, which are implicated in autoimmune diseases and cancer.

The agrochemical industry has also explored the use of pyridine-based compounds due to their efficacy as pesticides and herbicides. The electron-withdrawing nature of the nitrile group enhances the bioactivity of these molecules by improving their binding affinity to biological targets. Furthermore, the chloro and fluoro substituents contribute to their stability under environmental conditions, ensuring prolonged activity once applied.

In conclusion, 2-(2,6-dichloro-5-fluoropyridin-3-yl)-2-methylpropanenitrile (CAS No. 2229186-83-6) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse chemical modifications, making it a valuable intermediate in drug discovery. Ongoing research continues to uncover new applications for this molecule, reinforcing its importance in modern chemistry.